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Compound of Interest

Compound Name: Jak-IN-31

Cat. No.: B12381034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of Jak-IN-31, a potent Janus kinase (JAK) inhibitor. The following procedures are

designed to minimize risk and ensure a safe laboratory environment.

Compound Information and Properties
Jak-IN-31 is a potent inhibitor of JAK2, also showing inhibitory activity against JAK1 and TYK2.

[1] Its specific activity necessitates careful handling to avoid unintended biological effects.
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Property Value Reference

Chemical Name

1-[5-methyl-2-[(3-methyl-5-

isothiazolyl)amino]-4-

pyrimidinyl]-3-(4-methyl-1-

piperazinyl)-3-

azetidineacetonitrile

[1]

CAS Number 2891469-99-9 [1][2]

Molecular Formula C₁₉H₂₆N₈S [1]

Molecular Weight 398.5 g/mol [1]

Appearance A solid [1]

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 10 mg/ml,

PBS (pH 7.2): Slightly soluble

[1]

Hazard Identification and Safety Precautions
As a potent kinase inhibitor, Jak-IN-31 should be handled with caution. The toxicological

properties of this compound have not been thoroughly investigated.[3] Therefore, it is crucial to

treat it as a potentially hazardous substance.

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Jak-IN-31. The following table

outlines the required PPE.
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Body Area Required PPE Specifications

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change the

outer glove immediately upon

contamination.

Eyes Safety Goggles or Face Shield

Provide complete protection

from splashes. A face shield

should be worn when there is

a significant risk of splashing.

Body Laboratory Coat

A buttoned, full-length

laboratory coat is required.

Consider a disposable gown

for procedures with a high risk

of contamination.

Respiratory Fume Hood or Respirator

All handling of solid Jak-IN-31

and preparation of solutions

should be performed in a

certified chemical fume hood.

For procedures outside of a

fume hood with a risk of

aerosolization, a NIOSH-

approved respirator is

necessary.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for minimizing exposure and ensuring

safe handling of Jak-IN-31.

Preparation and Weighing of Solid Compound
Work Area Preparation: Designate a specific area within a chemical fume hood for handling

Jak-IN-31. Cover the work surface with absorbent, disposable bench paper.
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Personal Protective Equipment: Don all required PPE before entering the designated

handling area.

Weighing: Use a dedicated, calibrated analytical balance inside the fume hood. Tare a pre-

labeled, sealed container. Carefully transfer the desired amount of Jak-IN-31 to the container

using a clean spatula.

Cleaning: After weighing, carefully clean the spatula and any contaminated surfaces within

the fume hood with an appropriate solvent (e.g., ethanol) and dispose of the cleaning

materials as hazardous waste.

Solution Preparation
Solvent Addition: In the chemical fume hood, add the desired solvent to the sealed container

containing the pre-weighed Jak-IN-31.

Dissolution: Cap the container securely and mix by vortexing or sonicating until the

compound is fully dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and appropriate hazard warnings.

Disposal Plan
All waste contaminated with Jak-IN-31 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.g.,

gloves, bench paper, pipette tips, vials) in a

dedicated, clearly labeled hazardous waste bag

within the fume hood.

Liquid Waste

Collect all solutions containing Jak-IN-31 in a

designated, sealed, and clearly labeled

hazardous waste container. Do not pour any

solutions containing Jak-IN-31 down the drain.

Sharps Waste

Dispose of any contaminated needles or other

sharps in a designated sharps container for

hazardous chemical waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Experimental Protocol: In Vitro Kinase Inhibition
Assay
This protocol provides a general framework for assessing the inhibitory activity of Jak-IN-31
against a target kinase.[4][5][6][7]

Materials
Purified target kinase (e.g., JAK2)

Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 2 mM DTT, 0.01% Triton X-100)

Substrate peptide

ATP

Jak-IN-31 stock solution (in DMSO)

384-well plates
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Plate reader capable of measuring fluorescence or luminescence

Procedure
Compound Dilution: Prepare a serial dilution of Jak-IN-31 in DMSO.

Assay Plate Preparation: Add the diluted Jak-IN-31 or DMSO (vehicle control) to the wells of

a 384-well plate.

Kinase Addition: Add the purified target kinase to each well.

Initiation of Reaction: Add a mixture of the substrate peptide and ATP to each well to start the

kinase reaction.

Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

Detection: Stop the reaction and measure the kinase activity using a suitable detection

method (e.g., by quantifying the amount of phosphorylated substrate).

Data Analysis: Calculate the percent inhibition for each concentration of Jak-IN-31 and

determine the IC₅₀ value.

Preparation Assay Execution Data Analysis

Prepare Jak-IN-31 Dilutions Add Compound to Plate

Prepare Kinase, Substrate, ATP

Add Kinase Add Substrate/ATP Incubate Detect Kinase Activity Calculate % Inhibition Determine IC50

Click to download full resolution via product page

Caption: Workflow for an in vitro kinase inhibition assay.

Mechanism of Action: JAK-STAT Signaling Pathway
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Jak-IN-31 exerts its effects by inhibiting Janus kinases, which are key components of the JAK-

STAT signaling pathway. This pathway is crucial for transducing signals from various cytokines

and growth factors, thereby regulating cellular processes like proliferation, differentiation, and

immune responses.[8]
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Jak-IN-31.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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